![molecular formula C13H11Cl2N3O3 B5728824 N-(3,4-dichlorophenyl)-2-(2-methyl-3-furoyl)hydrazinecarboxamide](/img/structure/B5728824.png)
N-(3,4-dichlorophenyl)-2-(2-methyl-3-furoyl)hydrazinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3,4-dichlorophenyl)-2-(2-methyl-3-furoyl)hydrazinecarboxamide is a chemical compound that has been extensively studied for its potential use in scientific research. It is a hydrazinecarboxamide derivative that has shown promising results in various fields of study, particularly in the field of biochemistry.
Mechanism of Action
The mechanism of action of N-(3,4-dichlorophenyl)-2-(2-methyl-3-furoyl)hydrazinecarboxamide is not fully understood, but it is believed to work by inhibiting specific enzymes and signaling pathways that are involved in cellular processes such as cell division and proliferation. It has also been shown to induce apoptosis, or programmed cell death, in certain cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the inhibition of specific enzymes such as mTOR and PI3K, which are involved in cellular processes such as protein synthesis and cell growth. It has also been shown to induce cell cycle arrest and apoptosis in cancer cells, as well as to have anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(3,4-dichlorophenyl)-2-(2-methyl-3-furoyl)hydrazinecarboxamide in lab experiments is its ability to selectively target specific enzymes and signaling pathways, making it a useful tool for studying the role of these pathways in cellular processes. However, one of the limitations is that it can be difficult to obtain and purify, which can make it challenging to use in large-scale experiments.
Future Directions
There are many potential future directions for research on N-(3,4-dichlorophenyl)-2-(2-methyl-3-furoyl)hydrazinecarboxamide, including further studies on its mechanism of action and potential therapeutic applications. It may also be useful to investigate its potential as a tool for studying specific enzymes and signaling pathways in various cellular processes, as well as its potential use in combination with other drugs or therapies for the treatment of various diseases. Additionally, further research may be needed to optimize the synthesis and purification methods for this compound to make it more accessible for use in lab experiments.
Synthesis Methods
The synthesis of N-(3,4-dichlorophenyl)-2-(2-methyl-3-furoyl)hydrazinecarboxamide is a multi-step process that involves the reaction of 3,4-dichloroaniline with 2-methyl-3-furoic acid, followed by the addition of hydrazine hydrate and subsequent purification steps. The final product is a white crystalline powder that is soluble in organic solvents.
Scientific Research Applications
N-(3,4-dichlorophenyl)-2-(2-methyl-3-furoyl)hydrazinecarboxamide has been used in various scientific research applications, including as a potential anti-cancer agent, as well as a tool for studying the role of specific enzymes and signaling pathways in cellular processes. It has also been used in the development of new drugs and therapies for various diseases.
properties
IUPAC Name |
1-(3,4-dichlorophenyl)-3-[(2-methylfuran-3-carbonyl)amino]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11Cl2N3O3/c1-7-9(4-5-21-7)12(19)17-18-13(20)16-8-2-3-10(14)11(15)6-8/h2-6H,1H3,(H,17,19)(H2,16,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCRHSOIEVLFFDQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CO1)C(=O)NNC(=O)NC2=CC(=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11Cl2N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.